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Compound of Interest

Compound Name: N-Nitrosoanatabine

Cat. No.: B013793

General Information on N-Nitrosoanatabine
(NAT)

N-Nitrosoanatabine is a tobacco-specific nitrosamine (TSNA). TSNAs are a group of
carcinogens found primarily in tobacco products and in the smoke produced by burning
tobacco.

Formation and Occurrence

N-Nitrosoanatabine is formed from the nitrosation of the tobacco alkaloid anatabine. This
chemical reaction can occur during the curing and processing of tobacco leaves. Anatabine, a
minor alkaloid in tobacco, reacts with nitrosating agents (such as nitrites) that are also present
in the tobacco.

Health Implications

Exposure to TSNAs, including N-Nitrosoanatabine, is a significant risk factor for cancers of
the lung, esophagus, pancreas, and oral cavity in tobacco users. These compounds are potent
carcinogens that can damage DNA and lead to tumor formation. Regulatory bodies and public
health organizations worldwide monitor the levels of TSNAs in tobacco products as a measure
of their carcinogenic potential.

Analytical Detection
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For research and regulatory purposes, the detection and quantification of N-Nitrosoanatabine
in tobacco, smoke, and biological samples are typically performed using advanced analytical
chemistry techniques. The standard method involves liquid chromatography-tandem mass
spectrometry (LC-MS/MS), which offers high sensitivity and specificity for identifying and
measuring the concentration of this compound.

If you are a researcher at a legitimate institution, you should consult with your institution's
environmental health and safety (EHS) office and follow all established protocols for handling
carcinogenic and regulated substances. Synthesis of such compounds should only be
performed in a controlled laboratory setting with the appropriate engineering controls, personal
protective equipment (PPE), and institutional oversight.

 To cite this document: BenchChem. [N-Nitrosoanatabine synthesis and purification for
research]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b013793#n-nitrosoanatabine-synthesis-and-
purification-for-research]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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